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Compound of Interest

Ethyl 3-
Compound Name:
hydroxycyclobutanecarboxylate

Cat. No.: B061427

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 3-
hydroxycyclobutanecarboxylate. The following procedures are designed to ensure a safe
laboratory environment and mitigate risks associated with the handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 3-hydroxycyclobutanecarboxylate and its analogs are known to cause skin irritation,
serious eye irritation, and may cause respiratory irritation[1][2]. Therefore, strict adherence to
PPE protocols is mandatory.

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood[1][3].

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area[3][4].

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Chemical splash-resistant

safety glasses or goggles with )
) ) ] To prevent eye contact, which
) side protection. A face shield ) o
Eye/Face Protection can cause serious irritation[1]
may be necessary for larger 2]

guantities or when splashing is
likely[1][5]-

Wear impervious, chemical-

resistant gloves (e.g., nitrile ) )
) ) To prevent skin contact, which
Skin Protection rubber). Wear a lab coat or L
) ) can cause irritation[1][2].
chemical-resistant apron[1][3]

[6].

Generally not required in a

well-ventilated area or fume ]
To prevent respiratory tract

Respiratory Protection hood. If vapors or aerosols are
irritation[1][2].

generated, use a NIOSH-
approved respirator[4][7].

Physical and Chemical Properties

The following table summarizes key quantitative data for Ethyl 3-
hydroxycyclobutanecarboxylate and its related compounds.
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Property Value Source

Molecular Formula C7H1203 [8]

Molecular Weight 144.17 g/mol [9]

Appearance Colorless to pale yellow liquid [8]

N ) 170 °C (for Ethyl 3-

Boiling Point [10][11]

hydroxybutyrate)
] 77 °C (for Ethyl 3-

Flash Point [3][11]

hydroxybutyrate)
) 1.017 g/mL at 25 °C (for Ethyl
Density [11]

3-hydroxybutyrate)

Note: Some physical properties are for the closely related compound Ethyl 3-hydroxybutyrate

due to limited data on Ethyl 3-hydroxycyclobutanecarboxylate.

Handling and Storage

Safe Handling Procedures:

Storage Conditions:

Avoid all personal contact with the chemical, including inhalation of vapors or mists[1][3].
Wash hands thoroughly with soap and water after handling[1][12].
Do not eat, drink, or smoke in the laboratory area[1][12].

Keep the container tightly closed when not in use[1][10].

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong bases[1][10].

+ Keep away from sources of ignition, heat, and sparks[3][10].

First Aid Measures
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Immediate action is crucial in case of exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention[1][3].

Immediately flush the skin with plenty of water
i for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists[1][3][10].

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention[1][3].

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ . .
unconscious person. Seek immediate medical

attention[1][3].

Spill and Disposal Plan

Chemical Spill Response Workflow:
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Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Small & Controllable Spill Large or Uncontrolled Spill

Don Appropriate PPE Activate Emergency Alarm
(Gloves, Goggles, Lab Coat) Call Emergency Services

Contain the Spill
(Use absorbent material like sand or vermiculite)

'

Collect Absorbed Material
(Use non-sparking tools)

'

Decontaminate Spill Area

l

Package Waste in a Labeled, Sealed Container

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan:

Chemical waste must be disposed of in accordance with federal, state, and local
environmental regulations[3][12].

Contact a licensed professional waste disposal service to dispose of this material[3].

Do not allow the chemical to enter drains or waterways[1][12].

Contaminated packaging should be treated as the chemical itself and disposed of
accordingly[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl 3-hydroxycyclobutanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061427#personal-protective-equipment-for-handling-
ethyl-3-hydroxycyclobutanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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